8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-fluoro-3-(4-fluorophenyl)-1-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H13F2N3/c23-15-8-6-14(7-9-15)21-19-13-25-20-11-10-16(24)12-18(20)22(19)27(26-21)17-4-2-1-3-5-17/h1-13H
• InChI Key: JMEZOEUEWJCKPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C4C=C(C=CC4=NC=C3C(=N2)C5=CC=C(C=C5)F)F
• Molecular Formula: C22H13F2N3
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, including “8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline”, has been a subject of numerous studies. Various synthesis protocols have been reported in the literature for the construction of this scaffold. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold.

Molecular Structure Analysis

Quinolines are nitrogen-containing bicyclic compounds. The quinoline nucleus is present in numerous biological compounds. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring.

Scientific Research Applications

Antimicrobial Activity

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Antimalarial Properties

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Anticancer Potential

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Anti-inflammatory Effects

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Drug Discovery Scaffold

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Structural Modifications and Synthetic Procedures

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